Cas no 392635-53-9 (1-Piperidinecarboxamide,4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]amino]-N-[(3-methoxyphenyl)methyl]-)
392635-53-9 structure
Product Name:1-Piperidinecarboxamide,4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]amino]-N-[(3-methoxyphenyl)methyl]-
CAS No:392635-53-9
MF:C31H40N4O5
MW:548.673108100891
CID:1502982
Update Time:2024-08-23
1-Piperidinecarboxamide,4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]amino]-N-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Piperidinecarboxamide,4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]amino]-N-[(3-methoxyphenyl)methyl]-
- 1-Piperidinecarboxamide, 4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]amino]-N-[(3-methoxyphenyl)methyl]-
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- Inchi: 1S/C31H40N4O5/c1-39-30-4-2-3-24(19-30)20-33-31(38)35-17-14-26(15-18-35)34-25-7-5-23(6-8-25)13-16-32-21-28(37)22-40-29-11-9-27(36)10-12-29/h2-12,19,26,28,32,34,36-37H,13-18,20-22H2,1H3,(H,33,38)/t28-/m0/s1
- InChI Key: XRNPXLDPDBZNSH-NDEPHWFRSA-N
- SMILES: N1(C(NCC2=CC=CC(OC)=C2)=O)CCC(NC2=CC=C(CCNC[C@H](O)COC3=CC=C(O)C=C3)C=C2)CC1
Computed Properties
- Exact Mass: 548.3001
Experimental Properties
- Density: 1.238±0.06 g/cm3(Predicted)
- Boiling Point: 824.0±65.0 °C(Predicted)
- PSA: 115.32
- pka: 10.24±0.15(Predicted)
1-Piperidinecarboxamide,4-[[4-[2-[[(2S)-2-hydroxy-3-(4-hydroxyphenoxy)propyl]amino]ethyl]phenyl]amino]-N-[(3-methoxyphenyl)methyl]- Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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